(2-Chloro-4-ethylphenyl)methanol
Description
(2-Chloro-4-ethylphenyl)methanol is a chlorinated aromatic alcohol with the molecular formula C₉H₁₁ClO (molar mass: 170.45 g/mol). Its structure consists of a phenyl ring substituted with a chlorine atom at the 2-position, an ethyl group at the 4-position, and a hydroxymethyl (-CH₂OH) group attached to the benzene core.
Properties
Molecular Formula |
C9H11ClO |
|---|---|
Molecular Weight |
170.63 g/mol |
IUPAC Name |
(2-chloro-4-ethylphenyl)methanol |
InChI |
InChI=1S/C9H11ClO/c1-2-7-3-4-8(6-11)9(10)5-7/h3-5,11H,2,6H2,1H3 |
InChI Key |
IIFBFPZSYMGNRE-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1)CO)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Compound A : (2-Chloro-4-methylphenyl)(phenyl)methanol
- Molecular Formula : C₁₄H₁₃ClO
- Molar Mass : 232.71 g/mol
- Substituents :
- Chlorine at the 2-position of the phenyl ring.
- Methyl group at the 4-position.
- Additional phenyl group attached to the hydroxymethyl carbon.
Compound B : 2-(4-Chlorophenyl)-1-(4-methylphenyl)ethan-1-one
- Molecular Formula : C₁₅H₁₃ClO
- Molar Mass : 244.72 g/mol
- Substituents :
- Chlorine at the 4-position of one phenyl ring.
- Methyl group at the 4-position of the second phenyl ring.
- Ketone (-C=O) functional group instead of alcohol (-CH₂OH).
- The absence of an ethyl group reduces hydrophobic interactions .
Compound C : 4-Chloro-2-Methylphenol
- Molecular Formula : C₇H₇ClO
- Molar Mass : 142.58 g/mol
- Substituents: Chlorine at the 4-position. Methyl group at the 2-position. Phenolic (-OH) group directly attached to the aromatic ring.
- Key Differences: The phenolic -OH group is more acidic (pKa ~9–10) compared to the aliphatic -CH₂OH group in this compound (pKa ~15–16). Smaller molecular size enhances volatility and environmental mobility .
Physicochemical Properties
*Inferred from : Chlorinated aromatics exhibit stability in methanol-preserved samples, suggesting resistance to degradation .
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